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Compound of Interest

Compound Name: 2,4-Dimethoxypyridine

Cat. No.: B102433 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethoxypyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Dimethoxypyridine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Physicochemical and Hazard Information
Below is a summary of the key data for 2,4-Dimethoxypyridine.
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Property Value

Molecular Formula C₇H₉NO₂[1][2][3]

Molecular Weight 139.15 g/mol [2][3]

Appearance Colorless liquid[2]

CAS Number 18677-43-5[2]

GHS Hazard Statements H227: Combustible liquid[4]

H302: Harmful if swallowed[5]

H315: Causes skin irritation[4][5]

H319: Causes serious eye irritation[4][5]

H335: May cause respiratory irritation[4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Protection Type Recommended Equipment

Eye/Face

Wear chemical safety goggles and a face shield.

Standard eyeglasses are not sufficient. Ensure

eye protection meets ANSI Z87.1 standards.[6]

Eyewash stations should be readily accessible.

Skin

Wear chemically impermeable gloves and

protective clothing to prevent skin contact.[7][8]

A flame-retardant lab coat is recommended.

Respiratory

Use only in a well-ventilated area, preferably

within a chemical fume hood.[9] If ventilation is

inadequate or for spill response, use a

NIOSH/MSHA approved respirator.[10][8]

Body

A lab coat or chemical-resistant apron should be

worn. For large-scale operations or significant

spill risk, chemical-resistant coveralls may be

necessary.[11]

Operational and Handling Protocols
Handling:

Handle in a well-ventilated area or a chemical fume hood.[7]

Avoid contact with skin, eyes, and clothing.[5][7]

Avoid breathing vapors or mist.[5][7]

Keep away from heat, sparks, and open flames.[4][12]

Use non-sparking tools and take precautionary measures against static discharge.[4][12]

Wash hands thoroughly after handling.[13]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][12]

Keep away from heat and sources of ignition.[12]

Recommended storage temperature is between 2-8°C.[2][5]

Emergency and First Aid Procedures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air.[7] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

[12] Wash the affected area with soap and

plenty of water for at least 15 minutes.[7][14]

Seek medical attention if irritation persists.[13]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][13] Remove contact

lenses if present and easy to do.[13] Seek

immediate medical attention from an

ophthalmologist.[12]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[7] Call a physician or

Poison Control Center immediately.[7]

Fire Fighting:

Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[5][7]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[5][7]
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Spill and Disposal Plan
Spill Cleanup Protocol:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[7] Cover drains to prevent

entry into the sewer system.[12]

Absorb: Use an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite) to

soak up the spill.

Collect: Carefully collect the absorbed material and place it into a suitable, closed container

for disposal.[5][7]

Clean: Clean the spill area thoroughly with a suitable decontaminating agent.

Dispose: Dispose of the waste material in accordance with all applicable federal, state, and

local regulations.[12]

Waste Disposal:

Chemical waste must be disposed of according to national and local regulations.[12]

Do not mix with other waste.[12]

Leave chemicals in their original containers.[12]

Handle uncleaned containers as you would the product itself.[12]

Workflow for Chemical Spill Response
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Chemical Spill Occurs
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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